N~3~-(4-methoxyphenyl)-N~1~,N~1~-dimethyl-1,3-piperidinedicarboxamide

• IUPAC Name: 3-N-(4-methoxyphenyl)-1-N,1-N-dimethylpiperidine-1,3-dicarboxamide
• InChI: InChI=1S/C16H23N3O3/c1-18(2)16(21)19-10-4-5-12(11-19)15(20)17-13-6-8-14(22-3)9-7-13/h6-9,12H,4-5,10-11H2,1-3H3,(H,17,20)
• InChI Key: PPLFYUYNXUBCQP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

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